
Application Notes and Protocols for CP-775146
in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CP-775146

Cat. No.: B1669567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-775146 is a potent and selective agonist of the Peroxisome Proliferator-Activated Receptor

alpha (PPARα), a nuclear receptor that plays a critical role in the regulation of lipid metabolism

and energy homeostasis. As a hydrophobic compound, proper dissolution and handling are

crucial for obtaining reliable and reproducible results in cell-based assays. These application

notes provide a detailed protocol for the dissolution of CP-775146 for use in cell culture

experiments, along with an overview of its mechanism of action and a typical experimental

workflow.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of CP-775146 is presented in the table

below.
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Property Value Source

Molecular Formula C₂₆H₃₃NO₄ [1]

Molecular Weight 423.5 g/mol [1]

Appearance White to tan powder

Solubility
DMSO: ≥80 mg/mLMethanol:

Slightly soluble
[2]

Storage Store at -20°C [1][2]

Protocol for Dissolving CP-775146 for Cell Culture
This protocol outlines the steps for preparing a stock solution of CP-775146 in Dimethyl

Sulfoxide (DMSO) and subsequent dilution to a final working concentration in cell culture

medium.

Materials:

CP-775146 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Warming bath (optional)

Sterile, pre-warmed cell culture medium

Procedure:

Part 1: Preparation of a High-Concentration Stock Solution (e.g., 40 mM)

Calculate the required mass of CP-775146. To prepare 1 mL of a 40 mM stock solution:
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Mass (mg) = 40 mmol/L * 1 mL * (1 L / 1000 mL) * 423.5 g/mol * (1000 mg / 1 g) = 16.94

mg

Weigh the CP-775146 powder accurately and transfer it to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO. For a 40 mM stock solution, add 1 mL of DMSO to the

16.94 mg of CP-775146.

Dissolve the compound. Vortex the tube vigorously for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath for 5-10 minutes can aid

dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

Store the stock solution. Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles and store at -20°C.

Part 2: Preparation of Working Solutions

It is crucial to minimize the final concentration of DMSO in the cell culture to avoid solvent-

induced cytotoxicity. Most cell lines can tolerate DMSO concentrations up to 0.5%, but it is

recommended to keep the final concentration at or below 0.1% if possible.

Determine the final desired concentration of CP-775146 for your experiment (e.g., 10 µM).

Perform serial dilutions of the stock solution in sterile, pre-warmed cell culture medium. To

avoid precipitation of the hydrophobic compound, add the DMSO stock solution to the

medium while gently vortexing.

Example Dilution for a 10 µM final concentration (from a 40 mM stock):

This represents a 1:4000 dilution.

Add 1 µL of the 40 mM stock solution to 4 mL of cell culture medium.

Prepare a vehicle control. It is essential to include a vehicle control in your experiments,

which consists of cell culture medium with the same final concentration of DMSO as the

highest concentration of CP-775146 used.
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Signaling Pathway of CP-775146 (PPARα Agonist)
CP-775146 acts as a ligand for PPARα. Upon binding, PPARα undergoes a conformational

change and forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds

to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs)

located in the promoter region of target genes. This binding event recruits co-activator proteins

and initiates the transcription of genes involved in fatty acid uptake, transport, and catabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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